Cas no 14192-14-4 (Benzoic acid, 2,3-diiodo-, methyl ester)

• Product Name: Benzoic acid, 2,3-diiodo-, methyl ester
• CAS No: 14192-14-4
• MF: C₈H₆I₂O₂
• MW: 387.940987110138
• CID: 1309529
• PubChem ID: 85645014
• Update Time: 2025-04-20

Benzoic acid, 2,3-diiodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-diiodo-, methyl ester
• METHYL 2,3-DIIODOBENZOATE
• 14192-14-4
• DTXSID301277619
• DB-220960

• Inchi： 1S/C8H6I2O2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
• InChI Key： QVTAJAIILHYNRS-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(=O)OC)I

Computed Properties

• Exact Mass: 387.84478
• Monoisotopic Mass: 387.84572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters